Cas no 1804529-89-2 (3-Amino-6-(aminomethyl)-2-(trifluoromethoxy)pyridine-4-methanol)

• Product Name: 3-Amino-6-(aminomethyl)-2-(trifluoromethoxy)pyridine-4-methanol
• CAS No: 1804529-89-2
• MF: C₈H₁₀F₃N₃O₂
• MW: 237.17911195755
• CID: 4930409
• Update Time: 2025-05-19

3-Amino-6-(aminomethyl)-2-(trifluoromethoxy)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-(aminomethyl)-2-(trifluoromethoxy)pyridine-4-methanol

• Inchi： 1S/C8H10F3N3O2/c9-8(10,11)16-7-6(13)4(3-15)1-5(2-12)14-7/h1,15H,2-3,12-13H2
• InChI Key： PTGKOUOSJLJXHX-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C(CO)=CC(CN)=N1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 227
• XLogP3: 0.2
• Topological Polar Surface Area: 94.4

Additional information on 3-Amino-6-(aminomethyl)-2-(trifluoromethoxy)pyridine-4-methanol

Introduction to 3-Amino-6-(aminomethyl)-2-(trifluoromethoxy)pyridine-4-methanol (CAS No. 1804529-89-2)

3-Amino-6-(aminomethyl)-2-(trifluoromethoxy)pyridine-4-methanol (CAS No. 1804529-89-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the pyridine family, which is well-documented for its diverse pharmacological applications. The presence of multiple functional groups, including amino, aminomethyl, trifluoromethoxy, and hydroxymethyl substituents, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The molecular structure of 3-Amino-6-(aminomethyl)-2-(trifluoromethoxy)pyridine-4-methanol exhibits a high degree of complexity, which contributes to its potential as a building block in drug discovery. The trifluoromethoxy group, in particular, is known for its ability to enhance metabolic stability and binding affinity in drug candidates. This feature has been widely exploited in the development of small-molecule inhibitors targeting various disease pathways.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological targets. Studies have suggested that the combination of amino and aminomethyl groups may facilitate interactions with enzymes and receptors involved in inflammatory responses and signal transduction. These findings align with the growing interest in developing novel therapeutics that modulate such pathways.

In the context of medicinal chemistry, 3-Amino-6-(aminomethyl)-2-(trifluoromethoxy)pyridine-4-methanol serves as a valuable intermediate for synthesizing more complex molecules. Its structural flexibility allows for modifications at multiple positions, enabling chemists to fine-tune properties such as solubility, bioavailability, and target specificity. This adaptability has made it a popular choice for academic research labs and pharmaceutical companies alike.

One of the most compelling aspects of this compound is its potential application in the development of treatments for neurological disorders. Preliminary studies have indicated that derivatives of 3-Amino-6-(aminomethyl)-2-(trifluoromethoxy)pyridine-4-methanol may exhibit neuroprotective effects by interacting with receptors involved in neurotransmitter regulation. These findings are particularly exciting given the increasing prevalence of neurodegenerative diseases worldwide.

The role of fluorinated aromatic compounds in medicinal chemistry cannot be overstated. The trifluoromethoxy group in 3-Amino-6-(aminomethyl)-2-(trifluoromethoxy)pyridine-4-methanol contributes to its lipophilicity and resistance to metabolic degradation, making it an attractive feature for drug design. This property has been leveraged in the development of antiviral and anticancer agents, where maintaining stability under physiological conditions is crucial.

Furthermore, the compound’s ability to undergo further functionalization makes it a promising candidate for library synthesis efforts. High-throughput screening (HTS) campaigns can be conducted using libraries derived from this scaffold to identify novel bioactive molecules. Such approaches have proven successful in identifying lead compounds for various therapeutic areas.

The synthesis of 3-Amino-6-(aminomethyl)-2-(trifluoromethoxy)pyridine-4-methanol involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Advances in synthetic methodologies have enabled more efficient routes to this compound, reducing both cost and environmental impact. Green chemistry principles are increasingly being applied to improve sustainability in drug production processes.

From a regulatory perspective, 3-Amino-6-(aminomethyl)-2-(trifluoromethoxy)pyridine-4-methanol must meet stringent quality standards before it can be used in clinical trials or commercial products. Good Manufacturing Practices (GMP) are followed to ensure consistency and safety throughout the production process. Regulatory agencies such as the FDA and EMA provide guidelines that must be adhered to by manufacturers.

The future prospects for 3-Amino-6-(aminomethyl)-2-(trifluoromethoxy)pyridine-4-methanol are promising, with ongoing research exploring its potential applications in various therapeutic areas. Collaborative efforts between academia and industry are essential to translate laboratory findings into viable drug candidates. By leveraging cutting-edge technologies such as CRISPR gene editing and artificial intelligence-driven drug design, researchers can accelerate the discovery process.

In conclusion, 3-Amino-6-(aminomethyl)-2-(trifluoromethoxy)pyridine-4-methanol (CAS No. 1804529-89-2) represents a significant advancement in pharmaceutical chemistry due to its structural complexity and potential biological activities. Its multifunctional nature makes it an excellent candidate for further research and development, with applications ranging from neurological disorders to anticancer therapies. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in shaping the future of medicine.